Cas no 2484091-04-3 (Benzyl-PEG4-Boc)

• Product Name: Benzyl-PEG4-Boc
• CAS No: 2484091-04-3
• MF: C₂₀H₃₂O₆
• MW: 368.4645
• CID: 4852899
• PubChem ID: 156597044
• Update Time: 2026-02-27

Benzyl-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG4-Boc
• 2484091-04-3
• SCHEMBL24207942
• DA-51045
• CS-0147951
• F82827
• tert-butyl 1-phenyl-2,5,8,11-tetraoxatetradecan-14-oate
• HY-138346
• MS-25912
• 4,7,10,13-Tetraoxatetradecanoic acid, 14-phenyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C20H32O6/c1-20(2,3)26-19(21)9-10-22-11-12-23-13-14-24-15-16-25-17-18-7-5-4-6-8-18/h4-8H,9-17H2,1-3H3
• InChI Key： QJABOSFLNXQSOT-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 368.21988874g/mol
• Monoisotopic Mass: 368.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.2

Additional information on Benzyl-PEG4-Boc

Benzyl-PEG4-Boc: A Versatile Protecting Group Reagent in Modern Organic Synthesis

Benzyl-PEG4-Boc (CAS No. 2484091-04-3) is a specialized PEG-based protecting group reagent widely used in peptide synthesis, bioconjugation, and pharmaceutical research. This compound combines the advantages of benzyl protection with the hydrophilic properties of polyethylene glycol (PEG), making it particularly valuable in drug discovery and biomaterial applications.

The molecular structure of Benzyl-PEG4-Boc features a tert-butoxycarbonyl (Boc) protecting group linked to a tetraethylene glycol (PEG4) spacer, terminated with a benzyl moiety. This unique architecture provides excellent solubility in both organic and aqueous media, addressing one of the key challenges in modern peptide drug development - the poor solubility of intermediate compounds.

Recent trends in biopharmaceutical research have significantly increased demand for PEGylated protecting groups like Benzyl-PEG4-Boc. The growing focus on ADC (Antibody-Drug Conjugate) development and targeted drug delivery systems has made this compound particularly relevant. Researchers frequently search for information about "Boc-protected PEG linkers" and "solubility-enhancing protecting groups", highlighting the importance of this reagent in current scientific investigations.

In practical applications, Benzyl-PEG4-Boc demonstrates several advantages over traditional protecting groups: 1) The PEG spacer improves water solubility of protected intermediates, 2) The Boc group can be selectively removed under mild acidic conditions, and 3) The benzyl terminus allows for additional functionalization opportunities. These properties make it ideal for solid-phase peptide synthesis (SPPS) and the preparation of PEGylated small molecules.

The synthesis of Benzyl-PEG4-Boc typically involves sequential etherification reactions starting from hydroquinone mono-PEG4, followed by introduction of the Boc protecting group. Quality control parameters include HPLC purity assessment (>98%), NMR characterization, and residual solvent analysis. Storage recommendations suggest keeping the compound at -20°C under inert atmosphere to maintain stability.

Emerging applications for Benzyl-PEG4-Boc extend beyond traditional peptide chemistry. Recent publications describe its use in: 1) PROTAC (Proteolysis Targeting Chimera) development, 2) Construction of PEGylated dendrimers for drug delivery, and 3) Surface modification of nanoparticle drug carriers. The compound's versatility has led to increased interest from researchers working on next-generation therapeutics.

From a market perspective, the demand for Benzyl-PEG4-Boc has grown steadily due to the expansion of bioconjugation technologies and peptide-based drug discovery. Suppliers typically offer this compound in research quantities (100mg-10g), with custom synthesis available for larger-scale requirements. Price trends reflect the specialized nature of this reagent, with costs varying based on purity specifications and order volume.

When handling Benzyl-PEG4-Boc, standard laboratory precautions are recommended. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be worn. The compound is stable under normal conditions but should be protected from moisture and strong acids to prevent premature Boc deprotection.

Future developments in this area may include: 1) Novel derivatives with extended PEG chains for specific applications, 2) Fluorescent-labeled versions for tracking studies, and 3) Optimized formulations for high-throughput screening applications. The continued evolution of bioconjugate chemistry ensures that Benzyl-PEG4-Boc and related compounds will remain important tools in medicinal chemistry.

For researchers considering Benzyl-PEG4-Boc for their projects, key considerations include: 1) Compatibility with other protecting groups in the synthesis scheme, 2) Solvent systems that maintain good solubility, and 3) Appropriate deprotection conditions. Many published protocols now incorporate this reagent in peptide cyclization strategies and linker construction for complex molecular architectures.

In conclusion, Benzyl-PEG4-Boc represents an important advancement in protecting group technology, addressing critical challenges in modern drug development. Its unique combination of properties makes it particularly valuable for researchers working on biologically active compounds, targeted therapies, and advanced drug delivery systems. As the field of PEGylation chemistry continues to evolve, this compound and its derivatives are likely to play increasingly important roles in pharmaceutical innovation.